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An In-depth Technical Guide to the Structure of Sulfatide

Introduction to Sulfatide
Sulfatide, chemically known as 3-O-sulfogalactosylceramide, is a sulfated glycosphingolipid

that stands as a critical component of cellular membranes, particularly within the nervous

system.[1][2] It was first isolated from the human brain by Johann Ludwig Wilhelm Thudichum

in 1884.[1][3] As a major constituent of the myelin sheath produced by oligodendrocytes in the

central nervous system (CNS) and Schwann cells in the peripheral nervous system (PNS),

sulfatide accounts for approximately 4-7% of total myelin lipids.[2][3] Beyond its structural role

in myelin, sulfatide is a multifunctional molecule involved in a variety of biological processes,

including protein trafficking, cell adhesion, immune response modulation, and insulin secretion.

[1][2] Dysregulation of its metabolism is implicated in severe pathologies such as the

demyelinating disorder metachromatic leukodystrophy (MLD), Alzheimer's disease, and

Parkinson's disease.[1][2] This guide provides a detailed examination of its molecular structure,

heterogeneity, biosynthesis, and the experimental methods used for its characterization.

Core Molecular Structure
Sulfatide is an amphipathic molecule composed of three primary components: a ceramide

backbone, a galactose sugar moiety, and a sulfate group.[4][5]

Ceramide Backbone: This lipid core consists of a long-chain sphingoid base (like

sphingosine) linked to a fatty acid via an amide bond.[4] The ceramide portion anchors the

molecule within the lipid bilayer of the cell membrane.
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Galactose Moiety: A galactose sugar is attached to the C1 hydroxyl group of the ceramide

backbone through a β-glycosidic linkage.[6][7]

Sulfate Group: The defining feature of sulfatide is a sulfate group attached to the 3rd carbon

of the galactose ring (3-O-sulfation), which imparts a net negative charge to the molecule.[2]

[6][8]

The fundamental structure is a ceramide molecule glycosylated with a 3'-sulfated galactose.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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